Cas no 1694967-46-8 (tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• CAS No: 1694967-46-8
• MF: C₁₃H₂₄F₂INO₃
• MW: 407.235843658447
• CID: 5951074
• PubChem ID: 114774741
• Update Time: 2025-06-08

tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• 1694967-46-8
• tert-butyl N-[2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl]-N-ethylcarbamate
• EN300-1136032

• Inchi： 1S/C13H24F2INO3/c1-6-17(11(18)20-12(2,3)4)9-13(5,8-16)19-7-10(14)15/h10H,6-9H2,1-5H3
• InChI Key： JWUIKHGBIZZJIQ-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OCC(F)F

Computed Properties

• Exact Mass: 407.07690g/mol
• Monoisotopic Mass: 407.07690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate

Introduction to Compound with CAS No. 1694967-46-8 and Product Name: *tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate*

The compound with the CAS number 1694967-46-8 and the product name tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in drug development. The intricate molecular architecture of this compound, characterized by the presence of multiple functional groups, makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. The carbamate group in this molecule, specifically the tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate, is known for its ability to interact with biological targets in a highly specific manner. This specificity is crucial for the design of drugs that can target particular pathways or enzymes without affecting other biological systems.

The structural features of this compound, particularly the presence of an iodine atom at the 3-position and fluoro substituents on the ethoxy group, contribute to its unique reactivity and biological properties. The iodine atom can serve as a handle for further chemical modifications, allowing researchers to tailor the molecule for specific applications. Additionally, the fluoro substituents are known to enhance metabolic stability and binding affinity, making this compound an attractive candidate for drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules can lead to increased bioavailability, reduced metabolic degradation, and enhanced binding affinity. In the case of tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate, the fluoro groups are strategically positioned to maximize these benefits.

The pharmaceutical industry has been actively exploring novel carbamate derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of neurological disorders and inflammatory conditions. The specific arrangement of functional groups in tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate suggests that it may have similar therapeutic potential.

In addition to their pharmaceutical applications, compounds like this one are also valuable tools in academic research. They provide researchers with a platform to study fundamental chemical reactions and biological mechanisms. The unique structure of tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate allows scientists to investigate how different functional groups influence molecular behavior and interaction with biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining structural integrity. The process highlights the expertise required in organic chemistry and highlights the importance of precision in pharmaceutical synthesis.

The potential applications of tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate extend beyond traditional drug development. It serves as a versatile building block for more complex molecules, enabling researchers to design novel compounds with tailored properties. This flexibility is crucial for addressing unmet medical needs and developing next-generation therapeutics.

Ongoing research is focused on understanding the mechanism of action of this compound and its derivatives. By elucidating how these molecules interact with biological targets, scientists can gain insights into disease pathways and develop more effective treatments. The structural complexity of tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate makes it an ideal candidate for such studies.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like this one, while biologists and pharmacologists contribute by evaluating their biological activity and therapeutic potential. This interdisciplinary approach is essential for bringing new drugs to market efficiently.

In conclusion, the compound with CAS number 1694967-46-8 and product name tert-butyl N-2-(2,2-difluoroethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for drug development and academic research. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in future medical treatments.